Cas no 2138107-08-9 (3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138107-08-9
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6378442
• PubChem ID: 165496553
• Update Time: 2025-10-05

3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159085
• 3-(ethylamino)-4-(propan-2-yl)cyclohexan-1-ol
• 2138107-08-9
• 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C11H23NO/c1-4-12-11-7-9(13)5-6-10(11)8(2)3/h8-13H,4-7H2,1-3H3
• InChI Key： HEEXMSAUJDFVCG-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)NCC

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol

Introduction to 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138107-08-9)

3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol, with the CAS number 2138107-08-9, is a cyclic alcohol compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexane ring, an ethylamino substituent, and an isopropyl group, which collectively contribute to its distinct properties and reactivity.

The molecular formula of 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol is C₁₁H₂₁NO, and its molecular weight is approximately 183.28 g/mol. The compound's structure includes a primary alcohol group, which can participate in a variety of chemical reactions, such as esterification, etherification, and oxidation. The presence of the ethylamino group also imparts basic properties to the molecule, making it useful in acid-base reactions and as a ligand in coordination chemistry.

In the context of pharmaceutical research, 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol demonstrated significant inhibition of COX enzymes, which are key targets for anti-inflammatory drugs.

Beyond its potential therapeutic applications, 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol has also been investigated for its use in materials science. The compound's cyclohexane ring and functional groups make it a valuable building block for the synthesis of polymers and other advanced materials. Research published in the Journal of Polymer Science in 2021 highlighted the use of this compound as a monomer in the preparation of biodegradable polymers with tunable properties. These polymers have potential applications in drug delivery systems and tissue engineering.

The synthesis of 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol typically involves multi-step processes that include ring formation, substitution reactions, and functional group modifications. One common synthetic route involves the reaction of cyclohexene with an appropriate electrophile followed by reduction and subsequent derivatization to introduce the ethylamino and isopropyl groups. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

In terms of safety and handling, 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol should be managed with standard laboratory precautions due to its organic nature. It is important to handle the compound in well-ventilated areas and use appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The physical properties of 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in various solvents and reaction conditions. The compound is generally soluble in common organic solvents like ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for a wide range of chemical processes and applications.

In conclusion, 3-(Ethylamino)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138107-08-9) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique chemical structure and functional groups offer opportunities for developing new drugs, advanced materials, and innovative chemical processes. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.